High performance photoanodic catalyst prepared from an active organic photovoltaic cell – high potential gain from visible light†

Chemical Communications Pub Date: 2019-10-01 DOI: 10.1039/C9CC04759J

Abstract

Photoelectrochemical oxidation of thiols was enhanced with a threshold potential of −0.35 V vs. Ag/AgCl by the use of a ZnPc/PCBM:P3HT/ZnO electode, which was prepared by removing the PEDOT:PSS/Au electrode of an inverted OPV device and coating it with ZnPc. A co-photocatalysis property of ZnPc was observed in the photoelectrochemistry and scanning Kelvin probe microscopy.

Graphical abstract: High performance photoanodic catalyst prepared from an active organic photovoltaic cell – high potential gain from visible light
High performance photoanodic catalyst prepared from an active organic photovoltaic cell – high potential gain from visible light†
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Chemical Communications
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